Cas no 2137677-23-5 (4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2137677-23-5
• MF: C₈H₉FO₄S
• MW: 220.218065023422
• CID: 6189629
• PubChem ID: 165488482
• Update Time: 2025-07-02

4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride
• 2137677-23-5
• EN300-1165506

• Inchi： 1S/C8H9FO4S/c1-13-7-4-6(5-10)2-3-8(7)14(9,11)12/h2-4,10H,5H2,1H3
• InChI Key： MESDJXSYPPBWOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CO)=CC=1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 220.02055810g/mol
• Monoisotopic Mass: 220.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72Ų

Additional information on 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride

Introduction to 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 2137677-23-5)

4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride, identified by the CAS number 2137677-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The structural features of this molecule, particularly the presence of both a hydroxymethyl group and a methoxy substituent on a benzene ring, combined with the sulfonyl fluoride moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride group is a key functional moiety in this compound, offering unique chemical properties that facilitate its use in medicinal chemistry. Sulfonyl fluorides are known for their ability to participate in nucleophilic substitution reactions, making them useful in the introduction of sulfonamide functionalities into target molecules. This property is particularly relevant in drug discovery, where sulfonamides are a major class of pharmacophores found in numerous therapeutic agents.

The hydroxymethyl and methoxy groups attached to the benzene ring contribute to the compound's overall reactivity and electronic distribution. The hydroxymethyl group can act as a nucleophile or participate in hydrogen bonding interactions, while the methoxy group is an electron-donating group that can influence the electronic properties of the aromatic system. These structural elements make 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride a promising candidate for further derivatization and exploration in synthetic applications.

In recent years, there has been growing interest in the development of novel sulfonyl fluoride-based compounds for their potential applications in pharmaceuticals. The reactivity of sulfonyl fluorides allows for facile introduction of sulfonamide derivatives, which are known to exhibit a wide range of biological activities. For instance, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride could serve as a key intermediate in the synthesis of such sulfonamide-based drugs.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that can bind to target proteins with high affinity. These fragments can then be linked or modified to create more potent and selective drug candidates. The structural complexity and functional diversity of 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride make it an attractive building block for such endeavors.

Recent studies have highlighted the importance of sulfonyl fluorides in the development of protease inhibitors, which are critical in treating various diseases, including HIV and cancer. The ability of sulfonyl fluorides to form stable covalent bonds with catalytic residues in proteases has made them valuable tools in medicinal chemistry. The compound 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride could potentially be used to develop novel protease inhibitors by serving as a precursor for sulfonamide derivatives with enhanced binding properties.

The synthesis of 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the sulfonyl fluoride group typically involves halogenation followed by reaction with fluorinating agents. The presence of both the hydroxymethyl and methoxy groups necessitates protective group strategies to prevent unwanted side reactions during synthesis.

In conclusion, 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 2137677-23-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules, particularly sulfonamide-based drugs. As research continues to uncover new applications for sulfonyl fluoride compounds, 4-(hydroxymethyl)-2-methoxybenzene-1-sulfonyl fluoride is likely to play an increasingly important role in drug discovery and development.